![molecular formula C4H4N2O2 B070407 5-Methyl-1,3,4-oxadiazole-2-carbaldehyde CAS No. 164024-09-3](/img/structure/B70407.png)
5-Methyl-1,3,4-oxadiazole-2-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 1,3,4-oxadiazole derivatives, which includes 5-Methyl-1,3,4-oxadiazole-2-carbaldehyde, has been achieved through various methods . One such method involves the annulation of hydrazides with methyl ketones . This method could be useful in the efficient synthesis of similar compounds.Molecular Structure Analysis
The molecular formula of this compound is C4H4N2O2 . It has an average mass of 112.087 Da and a monoisotopic mass of 112.027275 Da .Chemical Reactions Analysis
This compound has been involved in various chemical reactions. For instance, it has been used as a reactant in the prediction of reaction conditions. The reaction of carboxylic acids with N-isocyaniminotriphenylphosphorane (NIITP) followed in situ by a copper-catalyzed coupling with aryl iodides provides 2,5-disubstituted 1,3,4-oxadiazole derivatives .Physical And Chemical Properties Analysis
This compound is a solid, semi-solid, or liquid compound .Scientific Research Applications
Oxidative Cyclization and Desulfurization : Gómez-Saiz et al. (2002) studied the oxidative cyclization of thiosemicarbazones to form 1,3,4-oxadiazole derivatives, which are structurally related to 5-Methyl-1,3,4-oxadiazole-2-carbaldehyde. This process involves the conversion to oxadiazole ligands, indicating potential applications in coordination chemistry and ligand synthesis (Gómez-Saiz et al., 2002).
Synthesis of Aryl-Oxadiazolecarbaldehydes : Palazzo et al. (1979) explored the synthesis of aryl-1,2,4-oxadiazolecarbaldehydes, which includes compounds similar to this compound. These compounds are often stabilized in a hydrated form and have applications in the synthesis of specialized organic compounds (Palazzo et al., 1979).
Antifungal Applications : Mhaske et al. (2016) synthesized derivatives of 1,3,4-oxadiazole and tested them for antifungal activity. This suggests that compounds like this compound may have potential use in developing antifungal agents (Mhaske et al., 2016).
Synthesis Methods : Ramazani and Rezaei (2010) developed a novel method for synthesizing 2,5-disubstituted 1,3,4-oxadiazole derivatives, which is relevant for creating variants of this compound. This method could be useful in the efficient synthesis of similar compounds (Ramazani & Rezaei, 2010).
Corrosion Inhibition Properties : Ammal et al. (2018) studied the effect of 1,3,4-oxadiazole derivatives on corrosion inhibition for mild steel in sulfuric acid. This indicates the potential application of this compound in corrosion inhibition (Ammal et al., 2018).
Anti-Cancer and Anti-Diabetic Applications : Shankara et al. (2022) synthesized 1,3,4-oxadiazole derivatives and assessed their anti-cancer and anti-diabetic properties, suggesting possible medical applications for this compound related compounds (Shankara et al., 2022).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-methyl-1,3,4-oxadiazole-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c1-3-5-6-4(2-7)8-3/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJNUIQFTSGXGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10565711 | |
Record name | 5-Methyl-1,3,4-oxadiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
164024-09-3 | |
Record name | 5-Methyl-1,3,4-oxadiazole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.